Chloromethyl 4-methoxybenzoate

• CAS No.: 75447-66-4
• Molecular Formula: C9H9ClO3
• Molecular Weight: 200.62 g/mol
• IUPAC Name: chloromethyl 4-methoxybenzoate
• InChI: InChI=1S/C9H9ClO3/c1-12-8-4-2-7(3-5-8)9(11)13-6-10/h2-5H,6H2,1H3
• InChI Key: QMOBAVCASHSTEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OCCl

Description

Chloromethyl 4-methoxybenzoate is a useful research compound. Its molecular formula is C9H9ClO3 and its molecular weight is 200.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A similar procedure (Iyer, R. P. et al. Synth. Commun. 1995, 25, 2739-2749) to that described for the preparation of 41 was followed using p-anisoyl chloride (5.0 g, 29.4 mmol), paraformaldehyde (883 mg, 29.4 mmol) and zinc chloride (31 mg, 0.22 mmol), at 80° C. for 16 h. Purification by flash chromatography (hexane/ethyl acetate 4:1) afforded chloromethyl p-methoxybenzoate (48) as a yellow oil (0.74 g, 3.69 mmol, 12%). 1H NMR (300 MHz, CDCl3) δ 3.87 (3H, s, OMe), 5.94 (2H, s, CH2), 6.92-6.96 (2H, m, Ar), 8.01-8.06 (2H, m, Ar).